N-(5-Amino-2-methylphenyl)-2-methoxybenzamide

• IUPAC Name: N-(5-amino-2-methylphenyl)-2-methoxybenzamide
• InChI: InChI=1S/C15H16N2O2/c1-10-7-8-11(16)9-13(10)17-15(18)12-5-3-4-6-14(12)19-2/h3-9H,16H2,1-2H3,(H,17,18)
• InChI Key: QZUUVCVSCUXZME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N)NC(=O)C2=CC=CC=C2OC
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol

Description

N-(5-Amino-2-methylphenyl)-2-methoxybenzamide, also known as 5-Amino-2-methylphenyl-2-methoxybenzamide, is an organic compound that has been used in various scientific research applications. It is a white crystalline solid that is insoluble in water, but soluble in most organic solvents. The compound has a molecular weight of 221.28 g/mol and a melting point of approximately 139-140°C.

Scientific Research Applications

Gastroprokinetic Activity

N-(5-Amino-2-methylphenyl)-2-methoxybenzamide has been studied for its potential gastroprokinetic activity. This activity is linked to its effects on gastric emptying and serotonin-4 receptor binding. The amide bond in the compound's structure plays a crucial role in its gastroprokinetic potency (S. Kalo et al., 1995).

Radiolabelling for Imaging

The compound has been explored in the context of radiolabelling, particularly for imaging 5HT2A receptors. This is significant for developing tracers in positron emission tomography (PET) and other imaging techniques (D. Terrière et al., 1997).

Antimicrobial Screening

A series of derivatives incorporating this compound have been synthesized and screened for their antimicrobial properties. They exhibit activity against various Gram-positive and Gram-negative bacteria, as well as fungi, highlighting potential therapeutic applications in treating microbial diseases (N. Desai et al., 2013).

Molecular Structure Modeling

Studies have also been conducted to understand the molecular structure and intermolecular interactions of similar compounds, such as N-3-hydroxyphenyl-4-methoxybenzamide. This research is crucial for understanding how molecular geometry affects its physical and chemical properties (Sedat Karabulut et al., 2014).

Molar Refraction and Polarizability Studies

Investigations into the molar refraction and polarizability of similar benzamide derivatives have been conducted. These studies provide insights into how changes in drug concentration affect these properties, which are important for understanding the drug's interactions in biological systems (R. Sawale et al., 2016).

Metabolic Pathways

Research has been done to identify the metabolic products of N-(5-Amino-2-methylphenyl)-2-methoxybenzamide and related compounds, which is crucial for understanding how these substances are transformed and excreted in biological systems (D. Cowan et al., 1976).

Antiviral Activity

Some derivatives of this compound have shown promise in antiviral activities, particularly against Enterovirus 71. This suggests potential applications in the development of new antiviral drugs (Xingyue Ji et al., 2013).

Mechanism of Action

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of N-(5-Amino-2-methylphenyl)-2-methoxybenzamide . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets.